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Compound of Interest

Compound Name: 3-Methyl-5-nitrobenzoic acid

Cat. No.: B184351 Get Quote

An In-depth Technical Guide on 3-Methyl-5-nitrobenzoic Acid for Researchers, Scientists,

and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of 3-Methyl-5-nitrobenzoic acid, a key intermediate in the synthesis of various

organic compounds.

Core Compound Properties
3-Methyl-5-nitrobenzoic acid is an aromatic carboxylic acid with the molecular formula

C8H7NO4.[1] Its chemical structure consists of a benzene ring substituted with a methyl group,

a nitro group, and a carboxylic acid group at positions 3, 5, and 1, respectively.

Data Presentation: Molecular and Chemical Properties
The fundamental properties of 3-Methyl-5-nitrobenzoic acid are summarized in the table

below for easy reference.
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Property Value

Molecular Formula C8H7NO4[1]

Molecular Weight 181.15 g/mol [1]

IUPAC Name 3-methyl-5-nitrobenzoic acid[1]

CAS Number 113882-33-0

Experimental Protocols
The synthesis of nitrobenzoic acid derivatives is crucial for their application in various fields.

Below is a detailed protocol for a related compound, 5-Methyl-2-nitrobenzoic acid, which

illustrates a common synthetic approach for this class of molecules.[2] This multi-step synthesis

proceeds via an ester intermediate to ensure high yield and purity.[2]

Synthesis of 5-Methyl-2-nitrobenzoic Acid from 3-
Methylbenzoic Acid[2]
This synthesis is a three-step process:

Esterification: The carboxylic acid group of 3-methylbenzoic acid is protected by converting it

to a methyl ester. This prevents unwanted side reactions and influences the regioselectivity

of the subsequent nitration step.[2]

Nitration: The aromatic ring of the resulting methyl 3-methylbenzoate is nitrated to introduce

a nitro group. The directing effects of the methyl and ester groups guide the formation of the

desired 5-methyl-2-nitro isomer.[2]

Hydrolysis: The methyl ester is then hydrolyzed back to a carboxylic acid to yield the final

product, 5-Methyl-2-nitrobenzoic acid.[2]

Step 1: Esterification of 3-Methylbenzoic Acid

Materials: 3-Methylbenzoic acid, Methanol (CH3OH), Concentrated Sulfuric Acid (H2SO4),

Saturated sodium bicarbonate (NaHCO3) solution, Saturated brine (NaCl) solution, Diethyl

ether, Anhydrous magnesium sulfate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-nitrobenzoic-acid
https://www.benchchem.com/pdf/Synthesis_of_5_Methyl_2_nitrobenzoic_acid_from_3_methylbenzoic_acid.pdf
https://www.benchchem.com/pdf/Synthesis_of_5_Methyl_2_nitrobenzoic_acid_from_3_methylbenzoic_acid.pdf
https://www.benchchem.com/pdf/Synthesis_of_5_Methyl_2_nitrobenzoic_acid_from_3_methylbenzoic_acid.pdf
https://www.benchchem.com/pdf/Synthesis_of_5_Methyl_2_nitrobenzoic_acid_from_3_methylbenzoic_acid.pdf
https://www.benchchem.com/pdf/Synthesis_of_5_Methyl_2_nitrobenzoic_acid_from_3_methylbenzoic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Dissolve 3-Methylbenzoic acid in methanol in a round-bottom flask.

Carefully add a catalytic amount of concentrated sulfuric acid.

Heat the mixture to reflux for several hours using a reflux condenser.

After cooling, remove excess methanol under reduced pressure.

Dissolve the residue in diethyl ether and transfer to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain crude methyl 3-methylbenzoate.

Step 2: Nitration of Methyl 3-methylbenzoate

Materials: Methyl 3-methylbenzoate, Concentrated Nitric Acid (HNO3), Concentrated Sulfuric

Acid (H2SO4), Ice.

Procedure:

In an Erlenmeyer flask, cool concentrated sulfuric acid in an ice bath.

Slowly add methyl 3-methylbenzoate to the cold sulfuric acid with constant stirring.

In a separate beaker, prepare the nitrating mixture by carefully adding concentrated nitric

acid to an equal volume of concentrated sulfuric acid, keeping the mixture cool.

Add the nitrating mixture dropwise to the solution of methyl 3-methylbenzoate in sulfuric

acid, maintaining the reaction temperature below 10 °C.

After the addition is complete, continue stirring in the ice bath for a specified time.

Pour the reaction mixture over crushed ice to precipitate the crude product.
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Collect the solid product by vacuum filtration and wash with cold water.

Step 3: Hydrolysis of Methyl 5-methyl-2-nitrobenzoate

Materials: Methyl 5-methyl-2-nitrobenzoate, Sodium hydroxide (NaOH) solution, Hydrochloric

acid (HCl).

Procedure:

In a round-bottom flask, dissolve methyl 5-methyl-2-nitrobenzoate in an aqueous solution

of sodium hydroxide.

Heat the mixture to reflux.

After cooling, acidify the solution with hydrochloric acid until the product precipitates.

Collect the solid by vacuum filtration, wash with cold water, and dry to obtain 5-Methyl-2-

nitrobenzoic acid.[2]

Mandatory Visualizations
The following diagrams illustrate the synthetic workflow and the role of methyl-nitrobenzoic

acids as versatile building blocks in drug discovery.
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Logical workflow for the synthesis of 5-Methyl-2-nitrobenzoic acid.
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Methyl-nitrobenzoic acids are important intermediates in the synthesis of a wide range of

pharmaceuticals.[3][4] Their utility stems from the presence of multiple reactive sites that allow

for further chemical modifications.

3-Methyl-4-nitrobenzoic Acid
(Building Block) EsterificationStep 1 ReductionStep 2 CyclizationStep 3 Active Pharmaceutical Ingredient

(e.g., Telmisartan)
Final Steps

Click to download full resolution via product page

Role of 3-Methyl-4-nitrobenzoic acid in pharmaceutical synthesis.[3]

The isomeric form, 3-methyl-4-nitrobenzoic acid, is a key starting material in the synthesis of

the antihypertensive drug telmisartan.[3][4] The synthetic pathway involves a series of

reactions, including esterification, reduction of the nitro group, and cyclization to form the

complex heterocyclic structure of the final active pharmaceutical ingredient.[3] This highlights

the importance of methyl-nitrobenzoic acids as versatile scaffolds in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184351#molecular-weight-and-formula-of-3-methyl-
5-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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